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Compound of Interest

Compound Name:
Benzamide,2,2'-dithiobis[N-

methyl-

Cat. No.: B8103082 Get Quote

Essential safety protocols and disposal guidelines for researchers and scientists in drug

development.

When working with Benzamide, 2,2'-dithiobis[N-methyl-], a compound instrumental in various

research and development applications, stringent adherence to safety protocols is paramount

to ensure personal safety and environmental protection. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to

empower researchers in the safe handling of this chemical.

Personal Protective Equipment (PPE): A
Comprehensive Overview
The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of

defense against potential exposure. Below is a summary of the recommended PPE for

handling Benzamide, 2,2'-dithiobis[N-methyl-].
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PPE Category Recommended Equipment Standard Compliance

Eye and Face Protection
Tightly fitting safety goggles

with side-shields.[1]

Conforming to EN 166 (EU) or

NIOSH (US).[1]

Skin Protection

Chemical impermeable gloves.

[1] Fire/flame resistant and

impervious clothing.[1]

EU Directive 89/686/EEC and

the standard EN 374.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[2]

In case of fire, a self-contained

breathing apparatus (SCBA) in

pressure-demand is

necessary.[2]

29 CFR 1910.134 or European

Standard EN 149.[2]

Procedural Guidance for Safe Handling and Storage
Proper handling and storage are critical to minimize the risk of exposure and accidents. Always

handle Benzamide, 2,2'-dithiobis[N-methyl-] in a well-ventilated area.[1] Avoid the formation of

dust and aerosols and use non-sparking tools to prevent fire caused by electrostatic discharge.

[1]

Handling Procedures:

Ensure adequate ventilation and that eyewash stations and safety showers are in close

proximity to the workstation.[3]

Wear the appropriate PPE as detailed in the table above.

Avoid contact with skin, eyes, and clothing.[2][3]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][4]

Wash hands thoroughly after handling.[2]
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Contaminated work clothing should not be allowed out of the workplace.[1][4]

Storage Procedures:

Store in a cool, dry place.[2]

Keep the container tightly closed when not in use.[2]

Emergency Protocols: First Aid and Spill Response
In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1][4]

In case of skin contact: Take off immediately all contaminated clothing. Wash off with soap

and plenty of water. Consult a physician if skin irritation or a rash occurs.[1][4]

In case of eye contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and consult a physician.[1][4]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Call a doctor or Poison Control Center immediately.[1]

Spill and Leak Response:

Evacuate personnel to a safe area.[1]

Ensure adequate ventilation.[1]

Remove all sources of ignition.[1]

Use proper personal protective equipment as indicated in the PPE section.[2]

Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.

[1]
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For cleanup, vacuum or sweep up the material and place it into a suitable disposal container.

[2] To reduce airborne dust and prevent scattering, moisten with water.[2]

Disposal Plan: Responsible Waste Management
Proper disposal of Benzamide, 2,2'-dithiobis[N-methyl-] and its containers is essential to

prevent environmental contamination.

Chemical Disposal:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Do not discharge to sewer systems.[1]

Container Disposal:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then disposed of in a sanitary landfill.[1]

Experimental Workflow for Handling Benzamide,
2,2'-dithiobis[N-methyl-]
The following diagram illustrates the logical workflow for the safe handling of this chemical from

preparation to disposal.
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Workflow for Safe Handling of Benzamide, 2,2'-dithiobis[N-methyl-]
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Caption: This diagram outlines the key stages for the safe handling of Benzamide, 2,2'-

dithiobis[N-methyl-].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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